Cas no 62582-37-0 (2,5-Pyrrolidinedione, 1,3-dimethyl-3-[4-(1-methylethoxy)phenyl]-)

• Product name: 2,5-Pyrrolidinedione, 1,3-dimethyl-3-[4-(1-methylethoxy)phenyl]-
• CAS No: 62582-37-0
• MF: C₁₅H₁₉NO₃
• Molecular Weight: 261.31626
• CID: 439307
• PubChem ID: 12326502

2,5-Pyrrolidinedione, 1,3-dimethyl-3-[4-(1-methylethoxy)phenyl]- Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1,3-dimethyl-3-[4-(1-methylethoxy)phenyl]-
• 1,3-dimethyl-3-(4-propan-2-yloxyphenyl)pyrrolidine-2,5-dione
• DTXSID60489670
• 1,3-Dimethyl-3-{4-[(propan-2-yl)oxy]phenyl}pyrrolidine-2,5-dione
• 62582-37-0

• Inchi： InChI=1S/C15H19NO3/c1-10(2)19-12-7-5-11(6-8-12)15(3)9-13(17)16(4)14(15)18/h5-8,10H,9H2,1-4H3
• InChIKey： NXYZLOMAQWMUHB-UHFFFAOYSA-N
• SMILES： CC(C)OC1=CC=C(C=C1)C2(CC(=O)N(C2=O)C)C

Computed Properties

• 精确分子量: 261.13657
• 同位素质量: 261.13649347g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 19
• 可旋转化学键数量: 3
• 复杂度: 372
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2
• 拓扑分子极性表面积: 46.6Ų

Experimental Properties

• PSA: 46.61